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Compound of Interest

Compound Name: Chromium potassium sulfate

Cat. No.: B082083

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Chromium potassium sulfate. It
outlines the necessary personal protective equipment (PPE), detailed operational procedures
for handling and storage, and a comprehensive disposal plan to ensure a safe laboratory
environment.

Key Safety Data

The following table summarizes important quantitative safety and physical property data for
Chromium potassium sulfate dodecahydrate.
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Property

Value

Reference

CAS Number

7788-99-0

[1]2]

Molecular Formula

CrkKO8S2 - 12H20

[2]

Molecular Weight 499.40 g/mol [2]
Appearance Red-violet crystals [3]
Odor Odorless [31[4]
Melting Point 89 °C (192.2 °F) [3]
Specific Gravity 1.830 [3]

Solubility in water

24 g/100 ml (15°C)

pH ~3 (50 g/L at 20°C) [4]
OSHA Permissible Exposure
o 0.5 mg/m3 [3]
Limit (PEL)
ACGIH Threshold Limit Value
0.5 mg/m3 [3]

(TLV)

Hazard Identification and First Aid

Chromium potassium sulfate is classified as causing skin and serious eye irritation.[1] It may
be harmful if swallowed or inhaled.[2][3]

First Aid Measures:

 If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][5]

¢ In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[1]

¢ In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. If eye
irritation persists, get medical advice/attention.[1][3]
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If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison center or doctor if you feel unwell.[1][2][3]

Operational Plan for Handling and Storage

1.

Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is properly labeled.

Wear appropriate PPE (gloves and safety glasses) during inspection.

. Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.[1]

Keep containers tightly closed when not in use.[1][2]

Store in a designated area for inorganic compounds, away from incompatible materials such
as strong oxidizing agents, aluminum, and magnesium.[1][4]

. Handling:

Always handle Chromium potassium sulfate in a well-ventilated area, preferably in a
chemical fume hood, to minimize dust inhalation.[1][5][6]

Avoid generating dust.[1][2] Use appropriate tools for scooping and weighing.

Wear the required personal protective equipment at all times.

Wash hands thoroughly after handling the chemical.[3][5]

Do not eat, drink, or smoke in the handling area.[6]

. Spill Response:

In case of a spill, avoid breathing dust.[1]
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o Wear personal protective equipment, including respiratory protection.[2]

o Carefully sweep or vacuum up the spilled material and place it into a suitable, labeled
container for disposal.[3] Avoid creating dust.[2]

e Ventilate the area and wash the spill site after the material has been collected.[3]
o Prevent the spilled material from entering drains or waterways.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Chromium
potassium sulfate:

o Eye/Face Protection: Chemical safety goggles or a face shield are required.[1][5]
o Skin Protection:
o Hand Protection: Wear impervious protective gloves (e.g., rubber or PVC).[6]

o Body Protection: A lab coat or protective clothing is necessary to prevent skin contact.[5]
An apron may also be worn.[1]

» Respiratory Protection: If ventilation is inadequate or dust is generated, a NIOSH/MSHA-
approved respirator should be used.[5]

Disposal Plan

All waste materials containing Chromium potassium sulfate must be handled as hazardous
waste.

e \Waste Collection:

o Collect waste chemical and any contaminated materials (e.g., gloves, paper towels) in a
dedicated, clearly labeled, and sealed container.

o Do not mix with other waste streams.
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e Disposal Procedure:

o

Dispose of the waste in accordance with all applicable federal, state, and local regulations.

[7]

o

Leave chemicals in their original containers if possible.[1]

[¢]

Do not discharge into drains or the environment.[1]

[¢]

Handle uncleaned containers as you would the product itself.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Chromium
potassium sulfate, from receipt to disposal.
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Caption: Workflow for the safe handling of Chromium potassium sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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